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Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
Brand Name: Vulcanchem
CAS No.: 5714-74-9
VCID: VC0187913
InChI: InChI=1S/C22H29N3O5S/c1-14-19(21(27)29-3)20(24-22(31)23-14)15-8-9-16(17(12-15)28-2)30-13-18(26)25-10-6-4-5-7-11-25/h8-9,12,20H,4-7,10-11,13H2,1-3H3,(H2,23,24,31)
SMILES: CC1=C(C(NC(=S)N1)C2=CC(=C(C=C2)OCC(=O)N3CCCCCC3)OC)C(=O)OC
Molecular Formula: C22H29N3O5S
Molecular Weight: 447.5 g/mol

Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate

CAS No.: 5714-74-9

Main Products

VCID: VC0187913

Molecular Formula: C22H29N3O5S

Molecular Weight: 447.5 g/mol

Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate - 5714-74-9

CAS No. 5714-74-9
Product Name Methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
Molecular Formula C22H29N3O5S
Molecular Weight 447.5 g/mol
IUPAC Name methyl 4-[4-[2-(azepan-1-yl)-2-oxoethoxy]-3-methoxyphenyl]-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
Standard InChI InChI=1S/C22H29N3O5S/c1-14-19(21(27)29-3)20(24-22(31)23-14)15-8-9-16(17(12-15)28-2)30-13-18(26)25-10-6-4-5-7-11-25/h8-9,12,20H,4-7,10-11,13H2,1-3H3,(H2,23,24,31)
Standard InChIKey MNIYGGGDHXCWSC-UHFFFAOYSA-N
SMILES CC1=C(C(NC(=S)N1)C2=CC(=C(C=C2)OCC(=O)N3CCCCCC3)OC)C(=O)OC
Canonical SMILES CC1=C(C(NC(=S)N1)C2=CC(=C(C=C2)OCC(=O)N3CCCCCC3)OC)C(=O)OC
PubChem Compound 2864060
Last Modified Nov 11 2021
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